Cas no 105731-28-0 (Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)

Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- structure
105731-28-0 structure
Product Name:Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
CAS No:105731-28-0
MF:C16H22O3S
MW:294.409083843231
CID:1163275
Update Time:2024-07-26

Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
    • Inchi: 1S/C16H22O3S/c1-11-8-13(12(2)20-11)14(17)9-16(10-15(18)19)6-4-3-5-7-16/h8H,3-7,9-10H2,1-2H3,(H,18,19)
    • InChI Key: HTPLDUBFRZVHDU-UHFFFAOYSA-N
    • SMILES: C1(CC(C2C=C(C)SC=2C)=O)(CC(O)=O)CCCCC1

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Boiling Point: 462.2±40.0 °C(Predicted)
  • pka: 4.72±0.10(Predicted)
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